Cas no 17417-03-7 (Ethanone,1-[4-(1-propen-1-yl)phenyl]-)

• Product Name: Ethanone,1-[4-(1-propen-1-yl)phenyl]-
• CAS No: 17417-03-7
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 122331
• Update Time: 2024-01-24

Ethanone,1-[4-(1-propen-1-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(1-propen-1-yl)phenyl]-
• Ethanone, 1-[4-(1-propenyl)phenyl]- (9CI)
• Ethanone, 1-[4-(1-propen-1-yl)phenyl]-

• Inchi： 1S/C11H12O/c1-3-4-10-5-7-11(8-6-10)9(2)12/h3-8H,1-2H3
• InChI Key： PIXKUBMUBIEAPI-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C=CC)C=C1)C

Computed Properties

• Exact Mass: 160.08886
• Monoisotopic Mass: 160.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 0.989±0.06 g/cm3(Predicted)
• Boiling Point: 277.0±19.0 °C(Predicted)
• PSA: 17.07